Cas no 1804851-46-4 (Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-6-carboxylate)

• Product Name: Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-6-carboxylate
• CAS No: 1804851-46-4
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4870887
• Update Time: 2025-10-28

Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-6-carboxylate

• Inchi： 1S/C8H5ClF2INO2/c1-15-8(14)5-4(12)2-3(7(10)11)6(9)13-5/h2,7H,1H3
• InChI Key： GRJADNNCZNEVGU-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=NC(=C(C(F)F)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-6-carboxylate

Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-6-carboxylate (CAS No. 1804851-46-4): An Overview

Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-6-carboxylate (CAS No. 1804851-46-4) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent advancements in the research and application of this compound.

The molecular structure of Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-6-carboxylate is noteworthy for its incorporation of halogenated and fluorinated functionalities. The presence of a chloro group, difluoromethyl group, and an iodine atom on the pyridine ring imparts distinct chemical and biological properties to the molecule. These functional groups are known to influence the reactivity, stability, and biological activity of the compound, making it a valuable candidate for various pharmaceutical applications.

In terms of chemical synthesis, Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-6-carboxylate can be prepared through a multi-step process involving selective functionalization of a pyridine derivative. One common approach involves the sequential introduction of the chloro, difluoromethyl, and iodine substituents onto the pyridine ring, followed by esterification to form the methyl ester. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, enhancing its accessibility for further research and development.

The biological activity of Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-6-carboxylate has been a subject of extensive investigation. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising lead for drug discovery. For instance, it has been reported to inhibit specific kinases involved in cancer signaling pathways, suggesting its potential as an anticancer agent. Additionally, preliminary studies have indicated that it may possess antiviral properties, particularly against certain RNA viruses.

Recent research has also focused on optimizing the pharmacokinetic properties of Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-6-carboxylate. Efforts have been made to improve its solubility, stability, and bioavailability through structural modifications and formulation strategies. These advancements are crucial for translating the compound from bench to bedside and ensuring its efficacy in clinical settings.

In the context of drug development, Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-6-carboxylate has shown promise as a scaffold for designing novel therapeutics. Its unique combination of halogenated and fluorinated functionalities provides a versatile platform for further derivatization and optimization. Researchers are actively exploring derivatives of this compound to enhance its therapeutic potential while minimizing side effects.

The environmental impact of Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-6-carboxylate is another important consideration in its development and use. Studies have been conducted to assess its biodegradability and potential ecological effects. Ensuring that the compound is environmentally friendly is crucial for its sustainable use in pharmaceutical applications.

In conclusion, Methyl 2-chloro-3-(difluoromethyl)-5-iodopyridine-6-carboxylate (CAS No. 1804851-46-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound holds great potential for contributing to the discovery of novel therapeutic agents.